4-Amino-2-(4-chloroanilino)-5-(2,4-dichlorobenzoyl)-3-thiophenecarbonitrile

• IUPAC Name: 4-amino-2-(4-chloroanilino)-5-(2,4-dichlorobenzoyl)thiophene-3-carbonitrile
• InChI: InChI=1S/C18H10Cl3N3OS/c19-9-1-4-11(5-2-9)24-18-13(8-22)15(23)17(26-18)16(25)12-6-3-10(20)7-14(12)21/h1-7,24H,23H2
• InChI Key: SDEYXJZKWLKTOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C(=C(S2)C(=O)C3=C(C=C(C=C3)Cl)Cl)N)C#N)Cl
• Molecular Formula: C18H10Cl3N3OS
• Molecular Weight: 422.7 g/mol

Description

4-Amino-2-(4-chloroanilino)-5-(2,4-dichlorobenzoyl)-3-thiophenecarbonitrile (ACBCT) is a synthetic organic compound with a variety of potential uses in scientific research. It is a relatively new compound that has been studied for its potential applications in biochemistry, pharmacology, and other areas of scientific research. ACBCT is an aromatic compound with an aromatic ring structure and nitrogen-containing functional groups. It is a colorless solid that is soluble in most organic solvents.

Scientific Research Applications

Synthesis and Chemical Properties

4-Amino-2-(4-chloroanilino)-5-(2,4-dichlorobenzoyl)-3-thiophenecarbonitrile is a compound that has been explored in various synthetic and chemical studies. Research has focused on synthesizing structurally related compounds and investigating their properties. For instance, the synthesis of 4-Amino-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine, involving the reduction of related thiophenecarbonitriles, exemplifies the interest in developing efficient synthetic methods for compounds with similar structural frameworks. These efforts aim to minimize environmental impact by reducing the use of hazardous materials and exploring alternative reducing agents, such as tin powder and sodium hypophosphite, demonstrating an ongoing search for greener chemistry approaches (Ye et al., 2016).

Application in Material Science

In material science, derivatives of thiophenecarbonitriles have been investigated for their polymorphism, which refers to the ability of a compound to crystallize into more than one crystallographic structure. This property is crucial for the development of new materials with varied physical and chemical properties. For instance, studies on the polymorphism of 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile have revealed six solvent-free polymorphs, showcasing differences in packing modes and molecular conformations. Such research contributes to our understanding of how molecular conformation affects the physical properties of materials, offering insights into designing compounds with specific characteristics for applications in pharmaceuticals and electronics (Yu et al., 2000).

Antifungal and Antimicrobial Studies

Compounds structurally related to this compound have been synthesized and evaluated for their biological activities. For example, novel Schiff bases derived from 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile have shown significant antimicrobial activity. Such studies indicate the potential for developing new antimicrobial agents based on the thiophenecarbonitrile framework, highlighting the relevance of these compounds in addressing the ongoing challenge of bacterial and fungal resistance (Puthran et al., 2019).